Cas no 1805983-97-4 (5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-methylpyridine)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-methylpyridine
• CAS No: 1805983-97-4
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 4883731
• Update Time: 2025-05-22

5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-methylpyridine

• Inchi： 1S/C8H9F3N2/c1-4-6(7(9)10)5(2-12)3-13-8(4)11/h3,7H,2,12H2,1H3
• InChI Key： NJSJVPXMHGVNEN-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(N=CC=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-methylpyridine

5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-methylpyridine: A Comprehensive Overview

The compound 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-methylpyridine, identified by the CAS number 1805983-97-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This pyridine derivative has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of interest for researchers worldwide.

The molecular structure of 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-methylpyridine is characterized by a pyridine ring with multiple substituents, including an aminomethyl group at position 5, a difluoromethyl group at position 4, a fluoro group at position 2, and a methyl group at position 3. These substituents contribute to its electronic and steric properties, which are critical for its reactivity and functionality. The presence of fluorine atoms introduces electron-withdrawing effects, while the methyl groups provide steric bulk, creating a balance that can be exploited in various chemical reactions.

Recent studies have focused on the synthesis of this compound using novel methodologies. For instance, researchers have employed transition metal-catalyzed cross-coupling reactions to achieve high yields and selectivity. These methods not only enhance the efficiency of synthesis but also pave the way for the exploration of related compounds with similar structural motifs. The use of green chemistry principles in these processes has also been a focal point, aligning with global efforts to reduce environmental impact.

In terms of applications, 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-methylpyridine has shown promise in the field of pharmacology. Its ability to act as a ligand in metalloenzyme inhibition has been explored, with potential implications for the development of new therapeutic agents. Additionally, its role as an intermediate in the synthesis of more complex molecules has been highlighted in recent publications, underscoring its versatility in organic synthesis.

The electronic properties of this compound have also been studied extensively. Computational studies using density functional theory (DFT) have provided insights into its molecular orbitals and reactivity patterns. These findings are particularly valuable for predicting its behavior in various chemical environments and for designing experiments to test its properties experimentally.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-methylpyridine represents a fascinating example of how modern synthetic techniques and computational modeling can shed light on the properties and applications of complex organic molecules. As research continues to uncover new facets of this compound, it is likely to play an increasingly important role in both academic and industrial settings.